Cas no 612525-83-4 (2-(3,4-diethoxyphenyl)-5-(4-methylphenyl)-5H,6H,7H-1,2,4triazolo3,2-b1,3thiazin-7-one)

2-(3,4-diethoxyphenyl)-5-(4-methylphenyl)-5H,6H,7H-1,2,4triazolo3,2-b1,3thiazin-7-one structure
612525-83-4 structure
Product Name:2-(3,4-diethoxyphenyl)-5-(4-methylphenyl)-5H,6H,7H-1,2,4triazolo3,2-b1,3thiazin-7-one
CAS No:612525-83-4
MF:C22H23N3O3S
MW:409.50132393837
CID:5932214
PubChem ID:3856829
Update Time:2025-07-17

2-(3,4-diethoxyphenyl)-5-(4-methylphenyl)-5H,6H,7H-1,2,4triazolo3,2-b1,3thiazin-7-one Chemical and Physical Properties

Names and Identifiers

    • 2-(3,4-diethoxyphenyl)-5-(4-methylphenyl)-5H,6H,7H-1,2,4triazolo3,2-b1,3thiazin-7-one
    • 2-(3,4-diethoxyphenyl)-5-(p-tolyl)-5,6-dihydro-7H-[1,2,4]triazolo[5,1-b][1,3]thiazin-7-one
    • 7H-[1,2,4]Triazolo[5,1-b][1,3]thiazin-7-one, 2-(3,4-diethoxyphenyl)-5,6-dihydro-5-(4-methylphenyl)-
    • 2-(3,4-diethoxyphenyl)-5-(p-tolyl)-5H-[1,2,4]triazolo[5,1-b][1,3]thiazin-7(6H)-one
    • AKOS016324205
    • 2-(3,4-diethoxyphenyl)-5-(4-methylphenyl)-5H,6H,7H-[1,2,4]triazolo[3,2-b][1,3]thiazin-7-one
    • 2-(3,4-diethoxyphenyl)-5-(4-methylphenyl)-5,6-dihydro-[1,2,4]triazolo[5,1-b][1,3]thiazin-7-one
    • AKOS000806274
    • F1402-0045
    • 612525-83-4
    • Inchi: 1S/C22H23N3O3S/c1-4-27-17-11-10-16(12-18(17)28-5-2)21-23-22-25(24-21)20(26)13-19(29-22)15-8-6-14(3)7-9-15/h6-12,19H,4-5,13H2,1-3H3
    • InChI Key: DNFPKRQLIKIQKR-UHFFFAOYSA-N
    • SMILES: S1C(C2=CC=C(C)C=C2)CC(=O)N2N=C(C3=CC=C(OCC)C(OCC)=C3)N=C12

Computed Properties

  • Exact Mass: 409.14601278g/mol
  • Monoisotopic Mass: 409.14601278g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 6
  • Complexity: 557
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 91.5Ų

Experimental Properties

  • Density: 1.30±0.1 g/cm3(Predicted)
  • Boiling Point: 617.3±65.0 °C(Predicted)
  • pka: -0.99±0.40(Predicted)

2-(3,4-diethoxyphenyl)-5-(4-methylphenyl)-5H,6H,7H-1,2,4triazolo3,2-b1,3thiazin-7-one Pricemore >>

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Additional information on 2-(3,4-diethoxyphenyl)-5-(4-methylphenyl)-5H,6H,7H-1,2,4triazolo3,2-b1,3thiazin-7-one

Recent Advances in the Study of 2-(3,4-diethoxyphenyl)-5-(4-methylphenyl)-5H,6H,7H-1,2,4triazolo3,2-b1,3thiazin-7-one (CAS: 612525-83-4)

The compound 2-(3,4-diethoxyphenyl)-5-(4-methylphenyl)-5H,6H,7H-1,2,4triazolo3,2-b1,3thiazin-7-one (CAS: 612525-83-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique triazolothiazine scaffold, has shown promising potential in various therapeutic applications, including anti-inflammatory, antimicrobial, and anticancer activities. Recent studies have focused on elucidating its molecular mechanisms, optimizing its synthetic pathways, and evaluating its pharmacological properties.

One of the key findings in recent research is the compound's ability to modulate specific signaling pathways involved in inflammation and cell proliferation. In vitro and in vivo studies have demonstrated that 612525-83-4 exhibits potent inhibitory effects on pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as a novel anti-inflammatory agent. Additionally, its structural similarity to known kinase inhibitors has prompted investigations into its role in targeting oncogenic kinases, with preliminary results indicating significant activity against certain cancer cell lines.

The synthesis of 2-(3,4-diethoxyphenyl)-5-(4-methylphenyl)-5H,6H,7H-1,2,4triazolo3,2-b1,3thiazin-7-one has also been a focal point of recent research. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, with improved yields and purity. Researchers have explored various catalytic systems and reaction conditions to optimize the synthesis, highlighting the importance of green chemistry principles in reducing environmental impact.

Pharmacokinetic and toxicological studies of 612525-83-4 have provided valuable insights into its safety profile and bioavailability. While the compound shows favorable absorption and distribution properties, further optimization is needed to enhance its metabolic stability and reduce potential off-target effects. These findings underscore the importance of continued research to fully realize the therapeutic potential of this compound.

In conclusion, the latest research on 2-(3,4-diethoxyphenyl)-5-(4-methylphenyl)-5H,6H,7H-1,2,4triazolo3,2-b1,3thiazin-7-one (CAS: 612525-83-4) highlights its multifaceted applications in drug discovery and development. Its unique chemical structure and promising biological activities make it a compelling candidate for further investigation. Future studies should focus on elucidating its precise mechanisms of action, optimizing its pharmacological properties, and exploring its potential in combination therapies.

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